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Compound of Interest

Compound Name: Isoschaftoside

Cat. No.: B191611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoschaftoside is a naturally occurring C-glycosylflavonoid found in a variety of plants,

including those from the Fabaceae and Poaceae families.[1] As a glycosylated derivative of

apigenin, isoschaftoside has garnered significant interest within the scientific community for

its diverse pharmacological activities. This technical guide provides a comprehensive overview

of the chemical structure, physicochemical properties, and known biological activities of

isoschaftoside, with a focus on its anti-inflammatory mechanisms. Detailed experimental

protocols for key assays are also provided to facilitate further research and drug development

efforts.

Chemical Structure and Identification
Isoschaftoside is structurally defined as apigenin substituted at the 6- and 8-positions by an

alpha-L-arabinopyranosyl and a beta-D-glucosyl residue, respectively.[2] This di-C-

glycosylflavone structure is crucial for its biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b191611?utm_src=pdf-interest
https://www.benchchem.com/product/b191611?utm_src=pdf-body
https://www.researchgate.net/figure/The-IC50-values-of-DPPH-and-ABTS-radical-scavenging-essays-for-samples-and-positive_tbl2_352744250
https://www.benchchem.com/product/b191611?utm_src=pdf-body
https://www.benchchem.com/product/b191611?utm_src=pdf-body
https://www.benchchem.com/product/b191611?utm_src=pdf-body
https://www.protocols.io/view/protocol-griess-test-n2bvjy86bvk5/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

5,7-dihydroxy-2-(4-hydroxyphenyl)-8-

[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-6-

[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-

yl]chromen-4-one[2]

SMILES

C1--INVALID-LINK--

C2=C(C(=C3C(=C2O)C(=O)C=C(O3)C4=CC=C

(C=C4)O)[C@H]5--INVALID-LINK--

CO)O)O)O)O)O)O)O[2]

InChI

InChI=1S/C26H28O14/c27-6-13-

18(32)21(35)23(37)26(40-13)16-20(34)15(25-

22(36)17(31)11(30)7-38-25)19(33)14-10(29)5-

12(39-24(14)16)8-1-3-9(28)4-2-8/h1-5,11,13,17-

18,21-23,25-28,30-37H,6-

7H2/t11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s

1[2]

Physicochemical Properties
A summary of the key physicochemical properties of isoschaftoside is presented below.
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Property Value Source

Molecular Formula C26H28O14 [1][3]

Molecular Weight 564.49 g/mol [1][4]

CAS Number 52012-29-0 [1][3]

Appearance Yellow powder ChemFaces

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
ChemFaces

XLogP3 -2.2 [5]

Hydrogen Bond Donor Count 10 PubChem

Hydrogen Bond Acceptor

Count
14 PubChem

Boiling Point (Predicted) 935.0 ± 65.0 °C at 760 mmHg ECHEMI

Storage
Store at 10°C - 25°C, keep

container well closed.
[4]

Biological Activities and Signaling Pathways
Isoschaftoside exhibits a range of biological activities, including anti-inflammatory, antioxidant,

antitumor, antimicrobial, and nematicidal effects.[1][6]

Anti-inflammatory Activity
A significant area of research has focused on the anti-inflammatory properties of

isoschaftoside, particularly in the context of neuroinflammation. Studies have shown that

isoschaftoside can suppress the production of pro-inflammatory mediators in

lipopolysaccharide (LPS)-stimulated microglial cells.[7] This effect is mediated, at least in part,

through the inhibition of the Hypoxia-Inducible Factor-1 alpha (HIF-1α) metabolic

reprogramming pathway.[7][8]

Isoschaftoside has been demonstrated to attenuate the LPS-induced phosphorylation of

Extracellular Signal-Regulated Kinase 1/2 (ERK1/2) and the Mammalian Target of Rapamycin
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(mTOR), which are upstream regulators of HIF-1α.[7][8] By inhibiting this pathway,

isoschaftoside effectively reduces the expression of pro-inflammatory cytokines and enzymes

such as iNOS, TNF-α, IL-1β, and COX2.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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